Cas no 1218025-04-7 (2-(3-Bromophenyl)-2-(methylamino)acetic acid)

• Product Name: 2-(3-Bromophenyl)-2-(methylamino)acetic acid
• CAS No: 1218025-04-7
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4914236
• PubChem ID: 43753732
• Update Time: 2025-06-08

2-(3-Bromophenyl)-2-(methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2-(methylamino)acetic acid
• 2-(3-Bromophenyl)-2-(methylamino)acetic acid

• Inchi： 1S/C9H10BrNO2/c1-11-8(9(12)13)6-3-2-4-7(10)5-6/h2-5,8,11H,1H3,(H,12,13)
• InChI Key： SPURSHJYRDZMEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3

Additional information on 2-(3-Bromophenyl)-2-(methylamino)acetic acid

Introduction to 2-(3-Bromophenyl)-2-(methylamino)acetic acid (CAS No. 1218025-04-7)

2-(3-Bromophenyl)-2-(methylamino)acetic acid, with the CAS number 1218025-04-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-methylphenylglycine, is characterized by its unique structural features, which include a brominated phenyl ring and a methylamino group attached to the carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(3-Bromophenyl)-2-(methylamino)acetic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3-bromobenzaldehyde with methylamine followed by a subsequent reduction step to form the desired amino acid derivative. This synthetic route is favored for its efficiency and scalability, making it suitable for both laboratory-scale synthesis and industrial production.

In recent years, the biological properties of 2-(3-Bromophenyl)-2-(methylamino)acetic acid have been the subject of numerous investigations. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Bromophenyl)-2-(methylamino)acetic acid acts as a selective inhibitor of a specific enzyme involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

Another area of interest is the compound's interaction with neurotransmitter systems. Preliminary studies have indicated that 2-(3-Bromophenyl)-2-(methylamino)acetic acid can modulate the activity of certain neurotransmitters, such as dopamine and serotonin. This property makes it a promising candidate for the development of drugs targeting neurological disorders, including depression and anxiety disorders. Further research is needed to elucidate the exact mechanisms by which this compound exerts its effects on neurotransmitter systems.

The pharmacokinetic profile of 2-(3-Bromophenyl)-2-(methylamino)acetic acid has also been evaluated in preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an orally administered drug.

In addition to its therapeutic potential, 2-(3-Bromophenyl)-2-(methylamino)acetic acid has been explored for its utility as a chemical probe in biological research. Its ability to selectively target specific proteins or pathways makes it an invaluable tool for understanding complex biological processes at the molecular level. For example, researchers have used this compound to investigate the role of certain enzymes in cellular signaling pathways, providing new insights into disease mechanisms.

The safety profile of 2-(3-Bromophenyl)-2-(methylamino)acetic acid is another critical aspect that has been thoroughly examined. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 2-(3-Bromophenyl)-2-(methylamino)acetic acid (CAS No. 1218025-04-7) is a multifunctional compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting metabolic disorders, neurological conditions, and other diseases. Ongoing research continues to uncover new aspects of its biological activity and potential therapeutic uses, further highlighting its significance in the field.